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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanone

Cat. No.: B152311 Get Quote

This document provides immediate, essential guidance for the safe handling, use, and disposal

of 2,6-Dimethylcyclohexanone in a laboratory setting. The following procedures are designed

to minimize risk and ensure the safety of researchers, scientists, and drug development

professionals.

Physicochemical and Safety Data
A summary of key quantitative data for 2,6-Dimethylcyclohexanone is presented below. This

information is critical for risk assessment and the implementation of appropriate safety controls.

Property Value Source

CAS Number 2816-57-1 [1][2]

Molecular Formula C₈H₁₄O [3]

Appearance
Clear, colorless to light yellow

liquid
[4][5]

Hazard Class Flammable Liquid, Category 3 [1][3]

Flash Point 51 °C / 123.8 °F (closed cup) [1]

Boiling Point 174-176 °C [2]

Density 0.925 g/mL at 25 °C

Incompatible Materials Strong oxidizing agents [1]
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Operational and Disposal Plan
Adherence to the following step-by-step protocols is mandatory for the safe handling and

disposal of 2,6-Dimethylcyclohexanone.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

minimum required PPE includes:

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to OSHA's

29 CFR 1910.133 or European Standard EN166.[1][4][6][7] A face shield should also be

used where splashing is a risk.

Skin Protection:

Gloves: Handle with appropriate chemical-resistant gloves, which must be inspected prior

to use.[7]

Clothing: Wear impervious protective clothing to prevent skin contact.[1][4][7] For tasks

with a higher risk of exposure, fire/flame resistant apparel is recommended.[6][7]

Respiratory Protection: If ventilation is inadequate, or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1] A full-face respirator

with a suitable filter (e.g., type ABEK, EN14387) should be used if exposure limits are

exceeded.[6][7]

Safe Handling and Storage Protocol
Preparation and Handling:

Ventilation: Always handle 2,6-Dimethylcyclohexanone in a well-ventilated area, preferably

within a chemical fume hood.[4][7] Ensure facilities are equipped with an eyewash station

and a safety shower.[4]

Ignition Sources: This is a flammable liquid; keep it away from heat, sparks, open flames,

and hot surfaces.[1][4] Do not smoke in the vicinity.[1][8]
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Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1][4] All tools

used for transfer or handling must be non-sparking.[1][4][7]

Static Discharge: Ground and bond containers when transferring material to prevent static

discharge.[1][4]

Personal Hygiene: Wash hands thoroughly after handling.[4] Avoid contact with eyes, skin,

and clothing.[4]

Storage:

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[1][4]

Container: Keep the container tightly closed.[1][4]

Emergency and Spill Response
Accidental Release:

Isolate and Ventilate: Immediately remove all sources of ignition and ensure the area is well-

ventilated.[1][4]

Containment: Use personal protective equipment.[4] Absorb the spill with an inert, non-

combustible material such as sand, silica gel, or universal binder.[1]

Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,

closed container for disposal.[1][4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Take off all contaminated clothing immediately and rinse the affected skin with

plenty of water or shower.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[4]

Disposal Plan
All waste materials must be treated as hazardous.

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[8]

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]

[8] Do not empty into drains.

Chemical Handling Workflow
The following diagram outlines the logical sequence of operations for safely handling 2,6-
Dimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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